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Compound of Interest

Compound Name: Thymoctonan

Cat. No.: B1683139

Based on our records, "Thymoctonan" is not a recognized chemical substance. It is highly
likely that this is a typographical error for Thymoquinone. The following disposal and safety
information is for Thymoquinone, a compound commonly used in research.

Proper handling and disposal of Thymoquinone are critical to ensure personnel safety and
environmental protection. Thymoquinone is classified as harmful if swallowed, a skin and eye
irritant, and may cause respiratory irritation.[1][2][3] Adherence to the following procedures is
mandatory for all laboratory personnel.

Quantitative Data for Thymoquinone

The following table summarizes key quantitative data and hazard information for
Thymoquinone.

Parameter Value Reference
CAS Number 490-91-5

EC Number 207-721-1

Molecular Formula C10H1202 N/A
Molecular Weight 164.20 g/mol N/A

Hazard Statements H302, H315, H319, H335

Signal Word Warning
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Experimental Protocols: Spill and Exposure

Emergency First Aid Protocols:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse the mouth thoroughly.
Do not induce vomiting.

If on Skin: Wash the affected area with plenty of soap and water. If skin irritation occurs, seek
medical attention. Contaminated clothing must be removed and washed before reuse.

If in Eyes: Rinse cautiously with water for several minutes. If present, remove contact lenses
if it is easy to do so and continue rinsing. If eye irritation persists, get medical advice or
attention.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If the
person feels unwell, seek medical attention.

Spill Cleanup Protocol:

Ensure Safety: Wear appropriate Personal Protective Equipment (PPE), including gloves,
eye protection, and a lab coat. Ensure the area is well-ventilated.

Contain Spill: For solid spills, carefully sweep the material to collect it into an airtight, suitable
container for disposal, taking care not to create dust.

Decontaminate: Clean the spill area thoroughly.

Dispose: All cleanup materials should be disposed of as hazardous waste in accordance with
the procedures outlined below.

Step-by-Step Disposal Procedures

Disposal of Thymoquinone must be carried out in compliance with all federal, state, and local
regulations. Chemical waste generators are responsible for correctly classifying waste.

o Segregation: All waste streams containing Thymoquinone must be segregated from general
waste. This includes pure Thymoquinone, solutions containing Thymoquinone, and any
contaminated lab materials such as gloves, wipes, and plasticware.
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e Solid Thymoquinone Waste:

o Collect pure or solid Thymoquinone waste in a clearly labeled, sealed container.

o The container should be marked as "Hazardous Waste" and include the chemical name
"Thymoquinone".

e Liquid Thymoquinone Waste:

o Agueous solutions should be collected in a designated, leak-proof, and sealed hazardous
waste container.

o It may be possible to dissolve or mix the material with a combustible solvent for disposal in
a chemical incinerator equipped with an afterburner and scrubber. Consult your
institution's Environmental Health and Safety (EHS) office for specific guidance.

o Contaminated Materials (PPE, Labware):

o All items that have come into direct contact with Thymoquinone, such as gloves,
absorbent pads, and empty containers, are considered contaminated.

o These materials must be collected in a designated hazardous waste container, typically a
lined box or a drum, separate from non-hazardous waste.

¢ Prohibitions:

o DO NOT dispose of Thymoquinone in the trash.

o DO NOT pour Thymoquinone waste down the drain or allow it to enter the sewage system.

o Waste Pickup: Store the sealed and labeled hazardous waste containers in a designated,
secure area until they can be collected by your institution's EHS department or a licensed
hazardous waste disposal contractor.
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Action: Place in a sealed, labeled
hazardous waste container.

Action: Collect in a sealed, labeled,
leak-proof hazardous waste container.

Action: Place in a designated,
puncture-resistant sharps container.

:

Store in Designated
Secondary Containment Area

Arrange for Pickup by
Certified Hazardous Waste Disposal
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Caption: Thymoquinone Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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